5-[4-(Difluoromethoxy)phenyl]-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-[4-(difluoromethoxy)phenyl]-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C9H7F2N3OS/c10-8(11)15-6-3-1-5(2-4-6)7-13-14-9(12)16-7/h1-4,8H,(H2,12,14)
• InChI Key: RERGGAMWNHFUOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C(S2)N)OC(F)F
• Molecular Formula: C9H7F2N3OS
• Molecular Weight: 243.24 g/mol

Description

5-[4-(Difluoromethoxy)phenyl]-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C9H7F2N3OS and its molecular weight is 243.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis of Novel Metal Complexes : 5-(4-isopropoxyphenyl)-N-phenyl-1,3,4-thiadiazol-2-amine, a related compound, has been synthesized and characterized, leading to the development of various metal complexes. These have been studied using elemental analysis, FT-IR, UV/visible spectra, and other spectroscopic methods (Al-Amiery, Yousif, & Shakir, 2009).
• Spectral and X-ray Studies : Similar derivatives of 1,3,4-thiadiazol-2-amine have undergone detailed spectral, X-ray, and DFT studies, revealing their molecular structures and stabilizing factors like hydrogen bonding (Dani et al., 2013).

Biological Applications

• Anticancer and Antitubercular Agents : Certain 5-phenyl-substituted 1,3,4-thiadiazole-2-amines have shown significant in vitro antitumor activities against various cancer cell lines and antitubercular activity against mycobacterium smegmatis (Sekhar et al., 2019).
• Antifungal Agents : Derivatives of 5-(4-(phenylamino)phenyl)-1,3,4-thiadiazol-2-amine have demonstrated potent antifungal properties, comparable to conventional drugs like Flukanazole (Singh & Rana, 2011).

Molecular Interactions and Structure Analysis

• Crystal Structure Analysis : The crystal structures of various 1,3,4-thiadiazole-2-amine derivatives have been determined, offering insights into molecular geometry and interactions, crucial for understanding their chemical and biological properties (Chumakov et al., 2011).
• Noncovalent Interaction Studies : Quantitative assessment of noncovalent interactions in N-substituted-5-(adamantan-1-yl)-1,3,4-thiadiazole-2-amines has been performed, providing valuable data on molecular stability and potential biological interactions (El-Emam et al., 2020).

Antimicrobial Activity

• Synthesis and Anti-Microbial Evaluation : New thiadiazole-enaminones displayed promising activities against various microorganisms, indicating the potential of 1,3,4-thiadiazole derivatives in developing antimicrobial agents (Farghaly, Abdallah, & Muhammad, 2011).

Fluorescence and Spectroscopic Studies

• Fluorescence Effects and Biological Activity : Studies on selected 1,3,4-thiadiazole derivatives have demonstrated unique fluorescence effects, making them potential candidates for fluorescence probes or pharmaceuticals with antimycotic properties (Budziak et al., 2019).